Cas no 2641824-15-7 (Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate)

• Product Name: Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate
• CAS No: 2641824-15-7
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 6795136
• PubChem ID: 156678965
• Update Time: 2025-06-27

Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL25896806
• 2641824-15-7
• Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate

• Inchi： 1S/C7H13NO3/c1-3-11-7(9)6-5(8-6)4-10-2/h5-6,8H,3-4H2,1-2H3/t5-,6+/m0/s1
• Inchi： InChI=1S/C7H13NO3/c1-3-11-7(9)6-5(8-6)4-10-2/h5-6,8H,3-4H2,1-2H3/t5-,6+/m0/s1
• InChI Key： ZVQIMQZZDMXSHS-NTSWFWBYSA-N
• SMILES： O(C)C[C@H]1[C@H](C(=O)OCC)N1
• SMILES： CCOC(=O)C1C(N1)COC

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 57.5Ų

Additional information on Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate

Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate (CAS No. 2641824-15-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate, identified by its unique Chemical Abstracts Service Number (CAS No. 2641824-15-7), represents a sophisticated intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its (2R,3R)-configuration and the presence of a methoxymethyl substituent on the aziridine ring, has garnered significant attention due to its versatile applications in drug development and synthetic organic chemistry.

The aziridine core of Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate serves as a pivotal structural motif in medicinal chemistry. Aziridines are three-membered heterocycles containing a nitrogen atom, renowned for their high reactivity and ability to undergo diverse transformations. These properties make them invaluable in the synthesis of biologically active molecules, particularly in the construction of complex pharmacophores. The (2R,3R)-configuration of this compound suggests a specific stereochemical arrangement that may influence its interactions with biological targets, making it a subject of intense interest for researchers aiming to develop enantioselective or stereoselective drugs.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from aziridine derivatives. The Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate intermediate has been employed in various synthetic strategies to create molecules with potential applications in oncology, immunology, and infectious diseases. For instance, studies have demonstrated its utility in constructing peptidomimetics that mimic natural bioactive peptides while exhibiting improved pharmacokinetic profiles. This underscores the importance of this compound as a building block in the quest for next-generation therapeutics.

The methoxymethyl group attached to the aziridine ring introduces an additional layer of functionality that can be exploited in synthetic chemistry. This moiety can serve as a handle for further derivatization, allowing chemists to introduce diverse substituents or linkages that enhance the biological activity of the resulting compounds. Furthermore, the ester functionality at the 2-position provides an opportunity for hydrolysis or transesterification reactions, enabling the synthesis of various analogs with tailored properties.

Advances in computational chemistry and molecular modeling have further highlighted the significance of Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate. These tools have been instrumental in predicting the binding modes of aziridine-based compounds to biological targets, such as enzymes and receptors. By leveraging these insights, researchers can optimize the structure-activity relationships (SAR) of their drug candidates more efficiently. The precise stereochemistry of this compound plays a crucial role in these studies, as even minor deviations from the desired configuration can significantly impact binding affinity and efficacy.

The synthesis of Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate presents its own set of challenges due to the sensitivity and reactivity of the aziridine ring. However, recent methodologies have emerged that offer improved yields and selectivity in its preparation. These include transition-metal-catalyzed reactions and asymmetric synthesis techniques that enable the precise control of stereochemistry. Such advancements have made it more feasible to produce this intermediate on scales suitable for industrial applications.

In conclusion, Ethyl (2R,3R)-3-(methoxymethyl)aziridine-2-carboxylate (CAS No. 2641824-15-7) stands out as a crucial intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for aziridine derivatives, this compound is poised to play an even greater role in shaping the future of drug discovery and development.